1. Home
  2. Product
  3. [5-(4-tert-Butyl-phenyl)-[1,3,4]oxadiazol-2-yl-sulfanyl]-acetic acid
[5-(4-tert-Butyl-phenyl)-[1,3,4]oxadiazol-2-yl-sulfanyl]-acetic acid [5-(4-tert-Butyl-phenyl)-[1,3,4]oxadiazol-2-yl-sulfanyl]-acetic acid
Brand Name: Vulcanchem
CAS No.: 332871-60-0
VCID: VC2324915
InChI: InChI=1S/C14H16N2O3S/c1-14(2,3)10-6-4-9(5-7-10)12-15-16-13(19-12)20-8-11(17)18/h4-7H,8H2,1-3H3,(H,17,18)
SMILES: CC(C)(C)C1=CC=C(C=C1)C2=NN=C(O2)SCC(=O)O
Molecular Formula: C14H16N2O3S
Molecular Weight: 292.36 g/mol

[5-(4-tert-Butyl-phenyl)-[1,3,4]oxadiazol-2-yl-sulfanyl]-acetic acid

CAS No.: 332871-60-0

Cat. No.: VC2324915

Molecular Formula: C14H16N2O3S

Molecular Weight: 292.36 g/mol

* For research use only. Not for human or veterinary use.

[5-(4-tert-Butyl-phenyl)-[1,3,4]oxadiazol-2-yl-sulfanyl]-acetic acid - 332871-60-0

Specification

CAS No. 332871-60-0
Molecular Formula C14H16N2O3S
Molecular Weight 292.36 g/mol
IUPAC Name 2-[[5-(4-tert-butylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]acetic acid
Standard InChI InChI=1S/C14H16N2O3S/c1-14(2,3)10-6-4-9(5-7-10)12-15-16-13(19-12)20-8-11(17)18/h4-7H,8H2,1-3H3,(H,17,18)
Standard InChI Key PDRQPLQRWLUFOM-UHFFFAOYSA-N
SMILES CC(C)(C)C1=CC=C(C=C1)C2=NN=C(O2)SCC(=O)O
Canonical SMILES CC(C)(C)C1=CC=C(C=C1)C2=NN=C(O2)SCC(=O)O

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator